Cas no 885274-50-0 (1-Cbz-2-(2-Oxo-Ethyl)-Piperidine)

• Product Name: 1-Cbz-2-(2-Oxo-Ethyl)-Piperidine
• CAS No: 885274-50-0
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• MDL: MFCD04114969
• CID: 1085423
• PubChem ID: 57348404
• Update Time: 2025-05-22

1-Cbz-2-(2-Oxo-Ethyl)-Piperidine Chemical and Physical Properties

Names and Identifiers

• Benzyl 2-(2-oxoethyl)piperidine-1-carboxylate
• 2-(2-oxoethyl)-1-Piperidinecarboxylic acid phenylmethyl ester
• Benzyl 2-(2-oxoethyl)-1-piperidinecarboxylate
• 1-Cbz-2-(2-oxo-ethyl)-piperidine
• CS-0340128
• 885274-50-0
• MFCD04114969
• FT-0733242
• 1-Cbz-2-(2-Oxoethyl)Piperidine
• benzyl2-(2-oxoethyl)piperidine-1-carboxylate
• FT-0772492
• A20274
• Phenylmethyl 2-(2-oxoethyl)-1-piperidinecarboxylate
• AB19356
• FT-0726827
• 143264-57-7
• SCHEMBL13375648
• DB-063470
• DB-012020
• 1-Cbz-2-(2-Oxo-Ethyl)-Piperidine

• MDL： MFCD04114969
• Inchi： 1S/C15H19NO3/c17-11-9-14-8-4-5-10-16(14)15(18)19-12-13-6-2-1-3-7-13/h1-3,6-7,11,14H,4-5,8-10,12H2
• InChI Key： FSPPNBAJRZTJGR-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCCCC1CC=O)=O

Computed Properties

• Exact Mass: 261.13649347g/mol
• Monoisotopic Mass: 261.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 1-Cbz-2-(2-Oxo-Ethyl)-Piperidine

Recent Advances in the Study of 1-Cbz-2-(2-Oxo-Ethyl)-Piperidine (CAS: 885274-50-0) in Chemical Biology and Pharmaceutical Research

The compound 1-Cbz-2-(2-Oxo-Ethyl)-Piperidine (CAS: 885274-50-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This molecule, characterized by its piperidine backbone and functionalized with a Cbz (carbobenzyloxy) protecting group and a 2-oxo-ethyl moiety, serves as a key intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential as a building block for novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and infectious diseases.

One of the most notable advancements in the study of 1-Cbz-2-(2-Oxo-Ethyl)-Piperidine is its role in the synthesis of protease inhibitors. Researchers have demonstrated that this compound can be efficiently converted into derivatives that exhibit potent inhibitory activity against viral proteases, including those associated with HIV and hepatitis C. The structural flexibility of the piperidine ring allows for modifications that enhance binding affinity and selectivity, making it a promising candidate for antiviral drug development.

In addition to its applications in antiviral therapy, 1-Cbz-2-(2-Oxo-Ethyl)-Piperidine has also been investigated for its potential in treating neurodegenerative diseases. Recent preclinical studies have shown that derivatives of this compound can modulate neurotransmitter systems, particularly those involving dopamine and serotonin. These findings suggest that 1-Cbz-2-(2-Oxo-Ethyl)-Piperidine-based compounds could be developed into novel therapeutics for conditions such as Parkinson's disease and depression.

The synthetic pathways for 1-Cbz-2-(2-Oxo-Ethyl)-Piperidine have also been optimized in recent years, with researchers developing more efficient and scalable methods for its production. Green chemistry approaches, such as the use of catalytic hydrogenation and solvent-free reactions, have been employed to reduce environmental impact and improve yield. These advancements are critical for the large-scale production of this compound and its derivatives, facilitating their transition from laboratory research to clinical applications.

Despite these promising developments, challenges remain in the clinical translation of 1-Cbz-2-(2-Oxo-Ethyl)-Piperidine-based therapeutics. Issues such as pharmacokinetic properties, bioavailability, and potential off-target effects need to be addressed through further research. However, the growing body of evidence supporting its pharmacological potential underscores the importance of continued investigation into this compound and its derivatives.

In conclusion, 1-Cbz-2-(2-Oxo-Ethyl)-Piperidine (CAS: 885274-50-0) represents a valuable scaffold in modern drug discovery, with applications spanning antiviral therapy, neurodegenerative disease treatment, and beyond. The recent advancements in its synthesis and biological evaluation highlight its potential to contribute to the development of next-generation therapeutics. Future research should focus on overcoming existing challenges and exploring new therapeutic avenues for this versatile compound.